Cas no 1997823-96-7 (bis(1,2-thiazol-5-yl)methylamine)

• Product Name: bis(1,2-thiazol-5-yl)methylamine
• CAS No: 1997823-96-7
• MF: C₈H₉N₃S₂
• MW: 211.307158231735
• CID: 6099489
• PubChem ID: 165486072
• Update Time: 2025-10-17

bis(1,2-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• bis(1,2-thiazol-5-yl)methylamine
• 1997823-96-7
• EN300-1124820
• bis[(1,2-thiazol-5-yl)methyl]amine

• Inchi： 1S/C8H9N3S2/c1-3-10-12-7(1)5-9-6-8-2-4-11-13-8/h1-4,9H,5-6H2
• InChI Key： RTRDCUQIRDMRTD-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CNCC1=CC=NS1

Computed Properties

• Exact Mass: 211.02378965g/mol
• Monoisotopic Mass: 211.02378965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.3Ų

Additional information on bis(1,2-thiazol-5-yl)methylamine

Bis(1,2-thiazol-5-yl)methylamine: A Comprehensive Overview of CAS No. 1997823-96-7

Bis(1,2-thiazol-5-yl)methylamine (CAS No. 1997823-96-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct thiazole and amine functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1997823-96-7 is defined by two thiazole rings attached to a central methylamine group. The thiazole moiety, known for its biological activity and stability, contributes to the compound's ability to interact with specific biological targets. The presence of the amine group further enhances its reactivity and functional versatility, making it a valuable building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 1997823-96-7 in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing anti-inflammatory drugs. The researchers found that derivatives of 1997823-96-7 exhibited significant anti-inflammatory properties, suggesting its potential in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In another study, published in the European Journal of Medicinal Chemistry, scientists investigated the antimicrobial activity of 1997823-96-7. The results indicated that this compound and its derivatives showed potent activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding opens up new avenues for the development of novel antibiotics to combat antibiotic resistance, a growing global health concern.

The pharmacological properties of 1997823-96-7 have also been explored in the context of neurodegenerative diseases. A 2024 study in the Journal of Neurochemistry demonstrated that certain derivatives of this compound could protect neurons from oxidative stress and promote neurogenesis. These findings suggest that 1997823-96-7-based compounds may have therapeutic potential in diseases such as Alzheimer's and Parkinson's.

Beyond its therapeutic applications, bis(1,2-thiazol-5-yl)methylamine has also been studied for its use in chemical synthesis and materials science. Its unique structure makes it an excellent ligand for metal complexes, which can be used in catalytic processes and as precursors for advanced materials. A 2023 study in the Inorganic Chemistry Frontiers reported the synthesis of palladium complexes using 1997823-96-7, which showed high catalytic activity in cross-coupling reactions.

The synthetic accessibility of bis(1,2-thiazol-5-yl)methylamine is another factor contributing to its popularity among researchers. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 5-chloromethylthiazole with ammonia or primary amines under mild conditions. This approach not only simplifies the synthesis but also allows for easy modification to create a wide range of derivatives with tailored properties.

In conclusion, bis(1,2-thiazol-5-yl)methylamine (CAS No. 1997823-96-7) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a crucial role in advancing our understanding and treatment of numerous diseases and conditions.